Cas no 1427379-52-9 (2-(Aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride)

2-(Aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride structure

1427379-52-9 structure

Product Name:2-(Aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride

CAS No:1427379-52-9

Molecular Formula:C₅H₁₂ClNO₃S

Molecular Weight:201.671679496765

CID:4598936

PubChem ID:71757827

2-(Aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride Properties

Names and Identifiers

- 2-(aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride
- (4,4-dioxo-1,4-oxathian-2-yl)methanamine;hydrochloride
- CHC37952
- 1, 4- Oxathiane- 2- methanamine 4, 4- dioxide hydrochloride
- InChIKey： YFJBLFHXUUWSNV-UHFFFAOYSA-N
- Inchi： 1S/C5H11NO3S.ClH/c6-3-5-4-10(7,8)2-1-9-5;/h5H,1-4,6H2;1H
- SMILES： Cl.S1(CCOC(CN)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Heavy Atom Count: 11
Complexity: 193
Topological Polar Surface Area: 77.8

2-(Aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01A4GV-50mg	2-(aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride	1427379-52-9	95%	50mg	$290.00	2025-03-04
A2B Chem LLC	AV51167-50mg	2-(aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride	1427379-52-9	95%	50mg	$277.00	2024-04-20
Aaron	AR01A4P7-50mg	2-(aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride	1427379-52-9	95%	50mg	$340.00	2025-02-09
Enamine	EN300-124213-0.05g	2-(aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride	1427379-52-9	95%	0.05g	$229.0	2023-05-24
TRC	A635693-2.5mg	2-(aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride	1427379-52-9		2.5mg	$ 50.00	2022-06-07

2-(Aminomethyl)-1,4lambda6-oxathiane-4,4-dione hydrochloride Related Literature

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Shaohua Liang,Shukun Wang,Yannan Meng,Cong Sun RSC Adv., 2020,10, 38727-38735
5. Functionalized nanoparticles: Tailoring properties through surface energetics and coordination chemistry for advanced biomedical applications

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6. Polymerizability of exomethylene monomers based on adamantyl frameworks†

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7. A direct preparation of fully deuterated high-molecular-weight hydrocarbons

Chem. Commun. (London), 1967, 474-475
8. (NH4)2S, a highly reactive molecular precursor for low temperature anion exchange reactions in nanoparticles†

Haitao Zhang,Louis V. Solomon,Don-Hyung Ha,Shreyas Honrao,Richard G. Hennig,Richard D. Robinson Dalton Trans., 2013,42, 12596-12599
9. Front cover

J. Anal. At. Spectrom., 2020,35, 417-417
10. Non-enzymatic electrochemical glucose sensing by Cu2O octahedrons: elucidating the protein adsorption signature†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes

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